Cas no 1803828-34-3 (3,4-Difluoropyridine-2-sulfonyl chloride)
3,4-Difluoropyridine-2-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The difluoropyridine backbone enhances stability and selectivity, making it particularly useful in the synthesis of complex heterocyclic compounds. This compound is valued for its compatibility with a range of nucleophiles, including amines and alcohols, facilitating the preparation of sulfonamides and sulfonate esters. Its well-defined reactivity profile and robustness under various reaction conditions make it a reliable choice for medicinal chemistry and material science research.
1803828-34-3 structure
Product Name:3,4-Difluoropyridine-2-sulfonyl chloride
CAS No:1803828-34-3
MF:C5H2ClF2NO2S
MW:213.589685916901
CID:4904976
Update Time:2025-05-21
3,4-Difluoropyridine-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3,4-Difluoropyridine-2-sulfonyl chloride
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- Inchi: 1S/C5H2ClF2NO2S/c6-12(10,11)5-4(8)3(7)1-2-9-5/h1-2H
- InChI Key: AXLFPBWQTQFLEY-UHFFFAOYSA-N
- SMILES: ClS(C1C(=C(C=CN=1)F)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 253
- XLogP3: 1.4
- Topological Polar Surface Area: 55.4
3,4-Difluoropyridine-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029006990-250mg |
3,4-Difluoropyridine-2-sulfonyl chloride |
1803828-34-3 | 95% | 250mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A029006990-500mg |
3,4-Difluoropyridine-2-sulfonyl chloride |
1803828-34-3 | 95% | 500mg |
$1,802.95 | 2022-04-02 | |
| Alichem | A029006990-1g |
3,4-Difluoropyridine-2-sulfonyl chloride |
1803828-34-3 | 95% | 1g |
$3,097.65 | 2022-04-02 |
3,4-Difluoropyridine-2-sulfonyl chloride Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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